Cas no 2138370-19-9 (4-(2-Chloropropanoyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-(2-Chloropropanoyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2138370-19-9
• MF: C₁₁H₁₈ClNO₃S
• MW: 279.783521175385
• CID: 6258286
• PubChem ID: 165476923
• Update Time: 2025-11-01

4-(2-Chloropropanoyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-765057
• 4-(2-chloropropanoyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione
• 2138370-19-9
• 4-(2-Chloropropanoyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione

• Inchi： 1S/C11H18ClNO3S/c1-8(12)11(14)13-5-2-6-17(15,16)7-10(13)9-3-4-9/h8-10H,2-7H2,1H3
• InChI Key： PRXXSRAGIRBENT-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCCS(CC1C1CC1)(=O)=O)=O

Computed Properties

• Exact Mass: 279.0695923g/mol
• Monoisotopic Mass: 279.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-(2-Chloropropanoyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione

4-(2-Chloropropanoyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione: A Comprehensive Overview

The compound 4-(2-Chloropropanoyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione, identified by the CAS registry number CAS No. 2138370-19-9, represents a significant advancement in the field of organic chemistry. This compound is a member of the thiazepane family, which has garnered considerable attention due to its unique structural properties and potential applications in pharmaceuticals and materials science. The molecule's structure is characterized by a thiazepane ring system with substituents that confer both functional and structural complexity.

The synthesis of 4-(2-Chloropropanoyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as cyclization and substitution reactions. These advancements have not only improved the synthesis process but also opened new avenues for exploring similar compounds with diverse functionalities.

The structural integrity of this compound is largely attributed to its thiazepane core. The thiazepane ring system is known for its stability and versatility, making it a popular choice in drug design. The presence of a cyclopropyl group further enhances the molecule's rigidity and electronic properties. Recent computational studies have revealed that the cyclopropyl substituent plays a crucial role in modulating the compound's reactivity and selectivity in various chemical environments.

In terms of applications, 4-(2-Chloropropanoyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione has shown promise in several areas. One notable application is its potential use as a building block in pharmaceutical development. Its ability to form stable bonds with other functional groups makes it an ideal candidate for constructing complex molecules with therapeutic potential. Additionally, recent research has highlighted its role in catalytic processes, where it serves as a ligand or catalyst in organic transformations.

The compound's electronic properties are another area of interest for researchers. Studies using advanced spectroscopic techniques have provided insights into its electronic structure and reactivity. For example, density functional theory (DFT) calculations have been employed to predict the compound's behavior in different chemical reactions. These findings have been instrumental in guiding experimental work and improving our understanding of its chemical behavior.

In conclusion, 4-(2-Chloropropanoyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione stands as a testament to the progress in modern organic chemistry. Its unique structure and versatile properties make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is poised to play an increasingly important role in both academic research and industrial applications.